![molecular formula C19H22N4O4 B4163422 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide](/img/structure/B4163422.png)
3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide
Overview
Description
3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research in the field of pharmacology.
Mechanism of Action
The mechanism of action of 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide is not yet fully understood. However, it has been suggested that 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide may exert its effects through the inhibition of certain enzymes involved in cell growth and proliferation. 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects
3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has been found to have various biochemical and physiological effects. In addition to its anticancer properties, 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has been found to have potential anti-inflammatory effects. 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has also been found to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has several advantages for use in lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide is also relatively easy to work with, making it a popular choice for researchers. However, 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide. One area of research could focus on the development of 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide-based anticancer drugs. Another area of research could focus on the potential anti-inflammatory and neuroprotective effects of 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide. Further research is also needed to fully understand the mechanism of action of 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide and its potential limitations and side effects.
Scientific Research Applications
3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has been extensively studied for its potential applications in scientific research. One of the major areas of research has been in the field of pharmacology, where 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has been found to have potential therapeutic effects. 3-methoxy-N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]benzamide has been found to inhibit the growth of various cancer cell lines, making it a promising candidate for the development of anticancer drugs.
properties
IUPAC Name |
3-methoxy-N-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4/c1-21-8-10-22(11-9-21)18-7-6-15(23(25)26)13-17(18)20-19(24)14-4-3-5-16(12-14)27-2/h3-7,12-13H,8-11H2,1-2H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUPWXLOPCYFDQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC(=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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